Cas no 55154-80-8 (Cyclohexaneacetic acid,1-[(phenylmethyl)thio]-)

• Product Name: Cyclohexaneacetic acid,1-[(phenylmethyl)thio]-
• CAS No: 55154-80-8
• MF: C₁₅H₂₀O₂S
• MW: 264.383103370667
• CID: 373703
• PubChem ID: 193933
• Update Time: 2025-04-19

Cyclohexaneacetic acid,1-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,1-[(phenylmethyl)thio]-
• 2-(1-benzylsulfanylcyclohexyl)acetic acid
• BETA-(S-BENZYL)MERCAPTO-BETA,BETA-CYCLOPENTAMETHYLENE PROPIONIC ACID
• [1-(benzylsulfanyl)cyclohexyl]acetic acid
• 1-benzyl thiocyclohexaneacetic acid
• AmbotzHAA6020
• S-Bzl-pmp-OH
• Cyclohexaneacetic acid, 1-((phenylmethyl)thio)-
• SCHEMBL1983726
• beta-(S-Benzylmercapto)-beta,beta-cyclopentamethylenepropionic acid
• DTXSID70203667
• 2-(1-(Benzylthio)cyclohexyl)acetic acid
• 55154-80-8
• AKOS027382203
• MFCD02092971
• ethyl5-tert-butylisoxazole-3-carboxylate
• BETA-(S-BENZYL)MERCAPTO-BETA,BETA-CYCLOPENTAMETHYLENEPROPIONICACID

• Inchi： 1S/C15H20O2S/c16-14(17)11-15(9-5-2-6-10-15)18-12-13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2,(H,16,17)
• InChI Key： ANTCXHQXYRYSLK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1(CC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 264.11800
• Monoisotopic Mass: 264.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 430°C at 760 mmHg
• Flash Point: 213.9°C
• Refractive Index: 1.581
• PSA: 62.60000
• LogP: 4.09740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives